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Compound of Interest

Compound Name: Acid Orange 56

Cat. No.: B1583118 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, applications, and toxicological profile of the disazo dye, Acid Orange 56.

The information is intended for professionals in research and development who require detailed

technical data and experimental insights.

Physicochemical Properties and Identification
Acid Orange 56 (C.I. 22895) is a synthetic organic compound classified as a disazo acid dye.

Its chemical structure features two azo (-N=N-) chromophores, which are responsible for its

characteristic orange color. The presence of sulfonic acid groups confers water solubility,

making it suitable for aqueous dyeing processes.

Chemical and Physical Data
A summary of the key quantitative and qualitative data for Acid Orange 56 is presented below.
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Property Value Reference(s)

IUPAC Name

disodium;2-[4-[(2-

hydroxynaphthalen-1-

yl)diazenyl]-2-

sulfonatophenyl]-5-[(3-methyl-

5-oxo-1-phenyl-4H-pyrazol-4-

yl)diazenyl]benzenesulfonate

[1]

Synonyms

C.I. Acid Orange 56, Acid

Orange G, Acid Orange SG,

Acid Brilliant Orange G

[2]

CAS Number 6470-20-8 [2]

Molecular Formula C₃₂H₂₂N₆Na₂O₈S₂ [2]

Molecular Weight 728.66 g/mol [2]

Appearance Red-light orange powder [2]

UV-Vis λmax ~486 nm [3]

Solubility

Water: Soluble (forms a palm

orange solution) Ethanol:

Soluble (forms a golden

orange solution)

[2]

Chemical Reactivity

- In concentrated H₂SO₄:

Forms a blood-red solution,

which turns orange-brown

upon dilution. - With strong

HCl: Forms an orange-brown

precipitate. - With concentrated

NaOH: Solution turns orange-

brown.

[2]

Synthesis and Degradation Pathways
Synthesis Workflow
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The synthesis of Acid Orange 56 is a multi-step process involving diazotization and azo

coupling reactions. The foundational process begins with the double nitriding of 2,2′-Disulfo-

4,4′-diaminobibenzene, which is then coupled with 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one

and Naphthalen-2-ol respectively to form the final disazo structure.[2]
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Step 1: Diazotization

Step 2a: First Azo Coupling

Step 2b: Second Azo Coupling

2,2′-Disulfo-4,4′-diaminobibenzene

Tetrazonium Salt Intermediate

 0-5°C

Sodium Nitrite (NaNO₂) + Acid

Monoazo Intermediate

3-Methyl-1-phenyl-1H-
prazol-5(4H)-one

Acid Orange 56

Naphthalen-2-ol

Acid Orange 56

Reductive Cleavage
(e.g., Azoreductase)

Aromatic Amine 1
(from Diaminobibenzene core)

Aromatic Amine 2
(from Pyrazolone derivative)

Aromatic Amine 3
(Aminonaphthol derivative)

Further Aerobic Degradation
(Potential for Mineralization)
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Preparation

Experiment

Result Analysis

S. typhimurium (his-) Culture

Mix Compound, Bacteria,
and S9/Buffer in Top Agar

Test Compound
(Acid Orange 56 or Metabolite)

S9 Mix (for activation)
or Buffer

Pour on Minimal
Glucose Agar Plate

Incubate at 37°C

Count Revertant Colonies (his+)

Compare to Negative Control

Mutagenic Potential Assessment
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Azo Dye Metabolites
(e.g., Aromatic Amines, Phenols)

Increased Cellular
Reactive Oxygen Species (ROS)

Oxidative Stress

MAPK Pathway Activation
(JNK, p38, ERK)NF-κB Pathway Activation DNA Damage

Inflammatory Response Apoptosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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